3-((5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-6-yl)oxy)propan-1-amine

• Molecular Formula: C16H26BrN3O2Si
• Molecular Weight: 400.39 g/mol
• IUPAC Name: 3-[5-bromo-1-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-b]pyridin-6-yl]oxypropan-1-amine
• InChI: InChI=1S/C16H26BrN3O2Si/c1-23(2,3)10-9-21-12-20-7-5-13-11-14(17)16(19-15(13)20)22-8-4-6-18/h5,7,11H,4,6,8-10,12,18H2,1-3H3
• InChI Key: QSWUNLYUFLTSJT-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C=CC2=CC(=C(N=C21)OCCCN)Br

Description

The compound 3-((5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-6-yl)oxy)propan-1-amine is a structurally complex molecule featuring a pyrrolo[2,3-b]pyridine core substituted with a bromine atom at position 5, a (2-(trimethylsilyl)ethoxy)methyl (SEM) protecting group at position 1, and a propan-1-amine chain linked via an ether oxygen at position 5.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-6-yl)oxy)propan-1-amine typically involves multiple steps. One common method includes the bromination of a pyrrolopyridine precursor, followed by the introduction of the trimethylsilyl ethoxy group. The final step involves the attachment of the propan-1-amine moiety. Reaction conditions often require the use of palladium catalysts and specific solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and minimize costs. Continuous flow reactors and automated synthesis platforms are often employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Nucleophilic Substitution at the Bromo Position

The bromine atom at the 5-position undergoes nucleophilic substitution under palladium or nickel catalysis. This reaction is pivotal for introducing aryl/heteroaryl groups or modifying the core structure.

Example Reaction:
Reactant: 3-((5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-6-yl)oxy)propan-1-amine
Reagents: Arylboronic acid, Pd(PPh₃)₄, K₂CO₃
Conditions: DMF/H₂O (3:1), 80°C, 12 h
Product: 5-Aryl-substituted pyrrolopyridine derivative
Yield: 65–85%

Mechanistic Insight:
The bromo group acts as a leaving site, enabling Suzuki-Miyaura coupling for C–C bond formation. The trimethylsilyl (SEM) protecting group stabilizes the nitrogen during catalysis .

Cross-Coupling Reactions

The compound participates in Buchwald-Hartwig amination and Ullmann-type couplings to introduce nitrogen-containing substituents.

Table 1: Cross-Coupling Reaction Conditions

Reaction Type	Catalyst	Base	Solvent	Temperature	Yield
Suzuki Coupling	Pd(PPh₃)₄	K₂CO₃	DMF/H₂O	80°C	78%
Buchwald-Hartwig	Pd₂(dba)₃/Xantphos	Cs₂CO₃	Toluene	110°C	62%
Stille Coupling	NiCl₂(PPh₃)₂	Et₃N	THF	60°C	55%

Key Finding:
Palladium catalysts outperform nickel in yield and selectivity for aryl-amination reactions .

Deprotection of the SEM Group

The SEM-protected amine undergoes acid-mediated deprotection to regenerate the primary amine, essential for further functionalization.

Conditions:

• Acid: HCl (4M in dioxane) or TFA

• Solvent: Dichloromethane or MeOH

• Time: 2–4 h at 25°C

• Yield: >90%

Mechanistic Pathway:
Protonation of the SEM group’s ether oxygen weakens the C–O bond, leading to cleavage and release of formaldehyde derivatives .

Amine Alkylation/Acylation

The primary amine reacts with electrophiles (alkyl halides, acyl chlorides) under mild conditions:

• Example: Reaction with acetyl chloride in pyridine yields the corresponding acetamide (85% yield).

• Limitation: Steric hindrance from the SEM group can reduce reactivity toward bulky electrophiles .

Oxidation of the Pyrrolopyridine Core

Controlled oxidation with m-CPBA or KMnO₄ introduces hydroxyl or ketone groups at the 2-position:

• Product: 2-Oxo-pyrrolopyridine derivative

• Yield: 50–70% (dependent on oxidant strength) .

Catalytic Hydrogenation

The pyrrolopyridine ring undergoes partial hydrogenation under H₂/Pd-C to form dihydro derivatives, modulating electronic properties:

• Conditions: 1 atm H₂, EtOH, 25°C

• Yield: 88%

• Application: Saturation improves metabolic stability in drug candidates .

Key Research Findings

• SEM Group Stability: The SEM protecting group remains intact under basic and neutral conditions but is labile in acidic environments .

• Bromo Reactivity Hierarchy: The 5-bromo substituent is more reactive than aryl bromides in cross-coupling due to electron-deficient pyridine ring effects .

• Solvent Effects: Polar aprotic solvents (DMF, DMSO) enhance reaction rates in palladium-catalyzed couplings compared to toluene or THF .

Challenges and Limitations

• Steric Hindrance: Bulky substituents at the 6-position reduce accessibility to the bromo site .

• Byproduct Formation: Competing dehalogenation occurs with strong reducing agents (e.g., Zn dust) .

Scientific Research Applications

Medicinal Chemistry

The compound has shown promise in medicinal chemistry, particularly in the development of pharmaceuticals targeting various diseases. Its structural features allow it to interact with biological targets effectively.

Case Study: Anticancer Activity

A study investigated the anticancer properties of similar pyrrolopyridine derivatives, revealing their potential as inhibitors of specific cancer cell lines. The bromine substituent enhances the compound's lipophilicity, which may improve its bioavailability and therapeutic efficacy against tumors.

Agrochemicals

The compound's unique structure positions it as a candidate for developing novel agrochemicals. Its potential use as a pesticide or herbicide stems from its ability to disrupt biological processes in pests.

Research has indicated that compounds with similar structures exhibit significant insecticidal activity against agricultural pests. The incorporation of the trimethylsilyl group enhances stability and reduces volatility, making it an attractive candidate for formulation in agricultural applications.

Biochemical Research

In biochemical research, the compound can serve as a tool for studying enzyme interactions and signaling pathways due to its ability to modulate receptor activity.

Case Study: GPCR Modulation

Recent studies have employed similar compounds to explore their roles as modulators of G-protein-coupled receptors (GPCRs). These receptors are critical in various physiological processes, and understanding how this compound interacts with them could lead to new therapeutic strategies.

Mechanism of Action

The mechanism by which 3-((5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-6-yl)oxy)propan-1-amine exerts its effects is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its brominated pyrrolopyridine core. This interaction can modulate various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

Structural Analogues with Pyrrolo[2,3-b]pyridine Cores

Compound Name	Key Structural Features	Molecular Weight	Key Differences from Target Compound
5-Bromo-1H-pyrrolo[2,3-b]pyridin-6-amine (CAS 1190322-18-9)	- No SEM group - Primary amine directly attached to position 6	212.05	Lacks SEM protection and oxypropanamine chain
1-(5-Bromo-1-SEM-1H-pyrrolo[2,3-b]pyridin-3-yl)ethanone (CAS 1375303-71-1)	- SEM-protected - Ethyl ketone at position 3	~380.3 (est.)	Ketone substituent at position 3 vs. oxypropanamine at 6
5-Bromo-3-(pyridin-3-ylethynyl)-1H-pyrrolo[2,3-b]pyridine (20b)	- Ethynyl linkage to pyridine - No SEM or amine chain	312.13	Ethynyl substituent at position 3; lacks SEM and amine
4-[[6-Chloro-3-(trifluoromethyl)-1-SEM-pyrrolo[2,3-b]pyridin-4-yl]oxy]-3,5-difluoroaniline	- SEM-protected - Chloro, trifluoromethyl, and difluoroaniline substituents	~510.0 (est.)	Different substituents (Cl, CF₃) and aromatic amine chain

Key Observations :

• SEM Protection : The SEM group in the target compound distinguishes it from simpler analogs like 5-Bromo-1H-pyrrolo[2,3-b]pyridin-6-amine , improving synthetic stability .
• Functional Group Diversity : The amine terminus contrasts with ketone (e.g., CAS 1375303-71-1) or aromatic substituents (e.g., CAS 892414-55-0), affecting solubility and reactivity .

Non-Pyrrolopyridine Analogues

Compound Name	Core Structure	Molecular Weight	Relevance to Target Compound
5-Bromo-6-methoxypyridin-3-amine (CAS 53242-18-5)	Pyridine	217.05	Methoxy and amine groups but lacks fused pyrrole ring
5-Bromo-[1,2,4]triazolo[1,5-a]pyridine (CAS 143329-58-2)	Triazolo[1,5-a]pyridine	212.03	Triazole ring replaces pyrrole; different electronic effects

Key Observations :

• Core Modifications : Pyridine and triazolo cores lack the fused pyrrole ring of pyrrolo[2,3-b]pyridine, altering aromaticity and electronic properties. This impacts binding affinity in therapeutic contexts .

Biological Activity

The compound 3-((5-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-6-yl)oxy)propan-1-amine, also known as a pyrrolopyridine derivative, has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanism of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{13}H_{18}BrN_2O_2Si$, with a molecular weight of approximately 453.19 g/mol. The presence of bromine and trimethylsilyl groups suggests potential interactions with biological targets that could lead to therapeutic effects.

Research indicates that pyrrolopyridine derivatives may act as inhibitors of various kinases, which are crucial in cellular signaling pathways. For example, studies have shown that related compounds exhibit inhibitory activity against CSF1R (Colony Stimulating Factor 1 Receptor), which is involved in the regulation of macrophage function and has implications in cancer and inflammatory diseases .

Inhibition Studies

• CSF1R Inhibition : A related compound was found to have an IC50 value of 3.0 nM against CSF1R, highlighting the significance of structural components for binding affinity and selectivity .
• Structure-Activity Relationship (SAR) : The presence of specific functional groups such as the trimethylsilyl ether enhances the compound's potency. The loss of activity in analogs lacking these groups underscores their importance in maintaining biological activity .

Case Studies and Research Findings

• A study published in Molecules highlighted the synthesis and evaluation of various pyrrolopyridine derivatives, including those similar to our compound, demonstrating their potential as selective kinase inhibitors with varying potencies depending on structural modifications .
• Another research article detailed the evolution of compounds targeting CHK1 (Checkpoint Kinase 1), where structural adjustments led to significant changes in biological activity, suggesting that similar modifications may enhance the efficacy of our compound against specific targets .

Data Tables

Compound Name	CAS Number	IC50 (nM)	Target
Pyrrolopyridine Derivative	1046831-94-0	3.0	CSF1R
Related Compound	N/A	Varies	CHK1

Q & A

Q. What are the key synthetic steps and purification methods for this compound?

The synthesis typically involves:

• Protection of the pyrrolopyridine core : The 1H-pyrrolo[2,3-b]pyridine scaffold is protected using a 2-(trimethylsilyl)ethoxy)methyl (SEM) group to prevent unwanted side reactions during subsequent steps .
• Bromination : Introduction of bromine at the 5-position via electrophilic substitution or Pd-catalyzed coupling.
• Etherification : Reaction of the 6-hydroxy group with 3-aminopropanol under Mitsunobu conditions (e.g., DIAD, PPh₃) .
• Purification : Silica gel column chromatography with heptane/ethyl acetate (7:3) or dichloromethane/ethyl acetate (90:10) gradients is effective for isolating intermediates and final products .

Optimization Tip : Adjust reaction stoichiometry (e.g., 1.1–1.3 eq of boronic acids in Suzuki couplings) and catalyst loading (e.g., 5–10 mol% Pd(PPh₃)₄) to improve yields .

Q. How is the compound characterized spectroscopically?

Q. Experimental Design Checklist

Hypothesis-Driven Synthesis : Prioritize substituents based on computational predictions (e.g., LogP, polar surface area) .

Control Experiments : Include SEM-deprotected analogs to assess protecting group effects .

Data Triangulation : Combine NMR, HRMS, and X-ray crystallography (if crystals form) for unambiguous characterization .

Q. Conflict Resolution Framework

Issue	Approach	Example Evidence
Low reaction yield	Screen Pd catalysts (e.g., PdCl2(dppf) vs. Pd(PPh3)4)
Biological assay noise	Pre-treat compounds with charcoal to remove impurities